Cas no 1261298-42-3 ((2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine)

• Product Name: (2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine
• CAS No: 1261298-42-3
• MF: C₆H₁₂F₃N
• MW: 155.161392211914
• CID: 3160965
• PubChem ID: 55252875
• Update Time: 2025-07-31

(2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-2,2-Dimethyl-1-trifluoromethyl-propylamine
• 2-Butanamine, 1,1,1-trifluoro-3,3-dimethyl-, (2R)-
• (R)-1,1,1-Trifluoro-3,3-dimethylbutan-2-amine
• (2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine
• SCHEMBL18306044
• AKOS006285708
• 1261298-42-3
• EN300-1642020
• FS-6392
• DTXSID20716954
• SWDHBAMNSWXENT-SCSAIBSYSA-N

• MDL： MFCD08058821
• Inchi： 1S/C6H12F3N/c1-5(2,3)4(10)6(7,8)9/h4H,10H2,1-3H3/t4-/m1/s1
• InChI Key： SWDHBAMNSWXENT-SCSAIBSYSA-N
• SMILES： C(F)(F)(F)[C@H](N)C(C)(C)C

Computed Properties

• Exact Mass: 155.09218387Da
• Monoisotopic Mass: 155.09218387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 128.3±35.0 °C at 760 mmHg
• Flash Point: 40.7±10.6 °C
• Vapor Pressure: 10.7±0.2 mmHg at 25°C

(2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)